Cas no 900009-13-4 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenyl)acetamide
• CAS No: 900009-13-4
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5494092
• Update Time: 2025-07-01

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(4-ethoxyphenyl)acetamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C23H23N5O3/c1-4-31-19-9-6-17(7-10-19)12-21(29)26-27-14-24-22-20(23(27)30)13-25-28(22)18-8-5-15(2)16(3)11-18/h5-11,13-14H,4,12H2,1-3H3,(H,26,29)
• InChI Key： KSGUFQWXHNMPDD-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)CC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-ethoxyphenyl)acetamide

N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl-2-(4-Ethoxyphenyl)Acetamide: A Comprehensive Overview

N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl-2-(4-Ethoxyphenyl)Acetamide, also known by its CAS registry number 900009-13-4, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of acetamides and features a pyrazolo[3,4-d]pyrimidine core structure, which is a heterocyclic aromatic system known for its stability and versatility in chemical synthesis.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with an acetamide group and substituted with two aromatic moieties: a 3,4-dimethylphenyl group and a 4-ethoxyphenyl group. These substituents contribute to the compound's unique electronic and steric properties, making it an attractive candidate for various applications in drug design and material synthesis.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives as bioactive agents in the treatment of diseases such as cancer and neurodegenerative disorders. The presence of the acetamide group in this compound further enhances its bioavailability and pharmacokinetic properties, making it a promising lead compound for drug development.

The synthesis of N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl-2-(4-Ethoxyphenyl)Acetamide involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the pyrazolo[3,4-d]pyrimidine core. The substitution patterns on the aromatic rings are carefully controlled to optimize the compound's biological activity.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets such as kinases and proteases. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with cancer cell proliferation and metastasis.

In addition to its pharmacological applications, this compound has shown potential in materials science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The rigid aromatic framework of the pyrazolo[3,4-d]pyrimidine system contributes to its stability under harsh conditions.

The safety profile of this compound has been evaluated in preliminary studies to assess its toxicity and biodegradability. Results indicate that it exhibits low toxicity at therapeutic concentrations and is biodegradable under standard environmental conditions.

In conclusion, N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl-2-(4-Ethoxyphenyl)Acetamide (CAS No: 900009-13-4) represents a versatile platform for exploring new therapeutic strategies and advanced materials solutions. Its unique chemical structure combined with promising biological activity positions it as a valuable asset in contemporary research.